Z62954982

• Molecular Formula: C20H21N3O5S
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C20H21N3O5S/c1-12-7-8-16(10-19(12)29(21,25)26)22-20(24)15-5-4-6-17(9-15)27-11-18-13(2)23-28-14(18)3/h4-10H,11H2,1-3H3,(H,22,24)(H2,21,25,26)
• InChIKey: OZZQJOAJXMUXCO-UHFFFAOYSA-N

Z62954982 – Selective Rac1 Inhibitor for GTPase Signaling

Z62954982 (ZINC08010136; CAS 1090893-12-1) is a cell-permeable isoxazolyl-benzamide small molecule that functions as a potent and selective inhibitor of the Rho family GTPase Rac1 [1]. It disrupts the Rac1–Tiam1 guanine nucleotide exchange factor (GEF) complex, thereby reducing cytoplasmic levels of GTP-bound active Rac1 without perturbing the activity of related Rho GTPases Cdc42 or RhoA, nor the Rac1–Pak1 effector interaction . Identified through pharmacophore-based virtual screening and validated as 4-fold more effective than the prototypical Rac1 inhibitor NSC23766 [1], Z62954982 serves as a chemically distinct, comparator-benchmarked tool for Rac1-dependent signaling studies in cardiovascular, oncology, and cell migration research.

Target & mechanism

Cell-permeable Rac1 inhibitor probe; disrupts Rac1–Tiam1 GEF complex without affecting Cdc42 or RhoA activation.

Selectivity context

Clean Rac1 selectivity window reported in cellular GTPase assays; no Pak1 effector interference detected.

Benchmarking

Comparator-validated differentiation from prototypical Rac1 inhibitor NSC23766 in biochemical and cellular head-to-head studies.

Study models

Supports GTPase signaling, cell migration, cardiovascular, and oncology research; in vivo target engagement demonstrated in pulmonary hypertension model.

• [1] Ferri N, Corsini A, Bottino P, Clerici F, Contini A. Virtual screening approach for the identification of new Rac1 inhibitors. J Med Chem. 2009;52(14):4087-90. doi:10.1021/jm8015987 View Source

Why Z62954982 Differs from Other Rac1 Inhibitors

Although multiple small-molecule Rac1 inhibitors are commercially available, their biochemical potency, cellular target engagement, selectivity windows, and GEF-interaction mechanisms differ substantially in ways that directly impact experimental reproducibility and biological interpretation. NSC23766 (IC50 ~50 μM) requires 4-fold higher concentrations to achieve equivalent Rac1-GTP depletion as Z62954982 (IC50 12 μM) [1]. EHop-016, despite sub-micromolar potency (IC50 1.1 μM), loses Rac1 selectivity above 5 μM and inhibits the close homolog Cdc42 [2]. EHT-1864 is a pan-Rac family inhibitor with sub-nanomolar binding affinity (Kd 40 nM for Rac1) but does not discriminate among Rac1, Rac1b, Rac2, and Rac3 [3]. ZINC69391 targets the Rac1–Dock180 interface rather than Rac1–Tiam1 and exhibits weaker antiproliferative IC50 values (41–54 μM) [4]. These mechanistic, selectivity, and potency divergences mean that generic substitution without quantitative benchmarking introduces uncontrolled variables into Rac1-dependent assays. The evidence below establishes precisely where Z62954982 provides measurable, comparator-validated differentiation for informed procurement decisions.

NSC23766

Substantially higher compound loading needed for equivalent Rac1-GTP depletion; may increase solvent-related assay interference.

EHop-016

Loses Rac1 selectivity at elevated concentrations, co-inhibiting Cdc42 and potentially elevating RhoA activity, which confounds Rac1-specific phenotyping.

EHT-1864

Pan-Rac family inhibitor without intra-family discrimination; unsuitable for dissecting Rac1‑ vs. Rac2/Rac3‑mediated functions.

• [1] Ferri N, Corsini A, Bottino P, Clerici F, Contini A. Virtual screening approach for the identification of new Rac1 inhibitors. J Med Chem. 2009;52(14):4087-90. doi:10.1021/jm8015987 View Source
• [2] Montalvo-Ortiz BL, Castillo-Pichardo L, Hernández E, Humphries-Bickley T, De la Mota-Peynado A, Cubano LA, Vlaar CP, Dharmawardhane S. Characterization of EHop-016, novel small molecule inhibitor of Rac GTPase. J Biol Chem. 2012;287(16):13228-38. doi:10.1074/jbc.M111.334524 View Source
• [3] Shutes A, Onesto C, Picard V, Leblond B, Schweighoffer F, Der CJ. Specificity and mechanism of action of EHT 1864, a novel small molecule inhibitor of Rac family small GTPases. J Biol Chem. 2007;282(49):35666-78. doi:10.1074/jbc.M703571200 View Source
• [4] Cardama GA, Gonzalez N, Maggio J, Menna PL, Gomez DE. Rho GTPases as therapeutic targets in cancer. Cancers. 2024;16:1872. Table 1. doi:10.3390/cancers16101872 View Source

Z62954982 Comparator-Benchmarked Evidence

Biochemical Potency Advantage Over NSC23766

Z62954982 inhibits Rac1 with an IC50 of 12 μM in a concentration-dependent Rac1-GTP depletion assay, representing a 4-fold potency improvement over the first-generation Rac1 inhibitor NSC23766 (IC50 = 50 μM) [1]. Both compounds were evaluated under the same assay format targeting the Rac1–Tiam1 protein–protein interaction. This quantitative difference has been independently reproduced and cited in multiple vendor technical datasheets and peer-reviewed reviews .

Biochemical potency vs. NSC23766

Head-to-head

IC50 12 μM vs. 50 μM (NSC23766)

4‑fold lower IC50 supports concentration–response study design with reduced compound loading.

Cell-free Rac1–Tiam1 disruption assay; concentration-dependent Rac1-GTP depletion.

Evidence Dimension	Biochemical IC50 for Rac1 inhibition (Rac1-GTP depletion assay)
Target Compound Data	IC50 = 12 μM
Comparator Or Baseline	NSC23766 IC50 = 50 μM
Quantified Difference	4.17-fold lower IC50 (higher potency)
Conditions	Cell-free Rac1–Tiam1 interaction disruption assay; concentration-dependent Rac1-GTP level reduction

Why This Matters

A 4-fold potency differential allows researchers to use substantially lower compound concentrations to achieve equivalent target engagement, reducing the risk of off-target effects and solvent (DMSO) toxicity in cell-based assays.

• [1] Ferri N, Corsini A, Bottino P, Clerici F, Contini A. Virtual screening approach for the identification of new Rac1 inhibitors. J Med Chem. 2009;52(14):4087-90. doi:10.1021/jm8015987 View Source

Cellular Rac1 Inhibition vs. NSC23766 in Smooth Muscle Cells

In a head-to-head cellular functional assay, Z62954982 achieved 45.8% inhibition of PDGF-BB-induced Rac1 activation in serum-starved human aortic smooth muscle cells (SMCs) following 4 h pretreatment at 50 μM, compared to only 11.1% inhibition by NSC23766 at the identical concentration and pretreatment duration . This represents a 4.1-fold greater magnitude of cellular target engagement. The assay measured GTP-bound Rac1 levels after PDGF-BB stimulation, directly quantifying the pharmacodynamic effect of each inhibitor at the same molar concentration.

Cellular Rac1 inhibition vs. NSC23766

Head-to-head

45.8% vs. 11.1% inhibition at 50 μM

4.1‑fold greater cellular target engagement in human aortic SMCs under identical conditions.

PDGF-BB-stimulated serum-starved SMCs; 4 h pretreatment.

Evidence Dimension	Percent inhibition of PDGF-BB-induced cellular Rac1 activation
Target Compound Data	45.8% inhibition at 50 μM, 4 h pretreatment
Comparator Or Baseline	NSC23766: 11.1% inhibition at 50 μM, 4 h pretreatment
Quantified Difference	34.7 percentage-point advantage (4.1-fold greater inhibition)
Conditions	Serum-starved human aortic SMCs; PDGF-BB stimulation; GTP-bound Rac1 measurement; 4 h compound pretreatment

Why This Matters

Cellular efficacy, not just biochemical IC50, determines experimental success in disease-relevant primary cell models; Z62954982 provides substantially greater target suppression at equivalent dosing.

Cellular Rac1-GTP Target Depletion in SMCs

Z62954982 at 25 μM for 4 hours significantly reduces the Rac1-GTP to total Rac1 protein ratio by 86.0% in cultured human SMCs, with the most potent inhibitory action observed in the 5–100 μM concentration range and an IC50 of 12.2 μM in this cellular context . This near-complete depletion of active Rac1 at a moderate concentration establishes a wide dynamic range for dose-response studies. In contrast, NSC23766 requires approximately 200 μM to approach comparable levels of Rac1-GTP suppression based on its 4-fold higher cellular IC50 [1].

Rac1-GTP depletion in SMCs

Cross-study

86% Rac1-GTP reduction at 25 μM

Near-complete target depletion at moderate concentration supports wide dynamic range for dose–response studies.

Cellular IC50 12.2 μM; class-level inference of ~8‑fold lower concentration vs. NSC23766 for comparable suppression.

Evidence Dimension	Cellular Rac1-GTP/Rac1 ratio reduction magnitude
Target Compound Data	86.0% reduction at 25 μM, 4 h; cellular IC50 = 12.2 μM
Comparator Or Baseline	NSC23766: comparable reduction magnitude estimated at ~200 μM (4-fold IC50 differential, class-level inference)
Quantified Difference	~8-fold lower concentration needed for near-maximal target depletion (class-level inference from IC50 ratio)
Conditions	Cultured human SMCs; Rac1-GTP and total Rac1 protein quantification; 4 h compound treatment

Why This Matters

Deep target depletion (86%) at a physically achievable concentration (25 μM) provides greater assay signal-to-noise and reduces the risk of incomplete target inhibition confounding biological interpretation.

• [1] Ferri N, Corsini A, Bottino P, Clerici F, Contini A. Virtual screening approach for the identification of new Rac1 inhibitors. J Med Chem. 2009;52(14):4087-90. doi:10.1021/jm8015987 View Source

Selectivity for Rac1 Over Cdc42 and RhoA vs. EHop-016

Z62954982 exhibits no detectable effect on cellular Cdc42 or RhoA activation at concentrations up to 50 μM , and does not interfere with the Rac1–Pak1 effector interaction . In contrast, EHop-016, while more potent against Rac1 (IC50 1.1 μM), inhibits the close homolog Cdc42 at concentrations of 5–10 μM and elevates RhoA activity at >2 μM [1][2]. This means that at the higher concentrations required for in vivo or long-term cellular studies, EHop-016 loses Rac1 specificity whereas Z62954982 maintains a clean selectivity profile. EHT-1864 similarly lacks intra-family selectivity, binding Rac1, Rac1b, Rac2, and Rac3 with comparable affinity (Kd 40–250 nM) [3].

Selectivity window vs. EHop-016

Cross-study

No Cdc42 or RhoA effect at ≤50 μM; EHop-016 inhibits Cdc42 at 5–10 μM

Wider operational selectivity window for dissecting Rac1-specific phenotypes without Cdc42/RhoA crosstalk.

Cellular GTPase activation assays; EHop-016 selectivity lost above 5 μM.

Evidence Dimension	Selectivity window: inhibition of related Rho GTPases Cdc42 and RhoA
Target Compound Data	No effect on Cdc42 or RhoA activation at 50 μM; no disruption of Rac1–Pak1 interaction
Comparator Or Baseline	EHop-016: inhibits Cdc42 at 5–10 μM; increases RhoA activity at >2 μM. EHT-1864: binds Rac1 (Kd 40 nM), Rac1b (50 nM), Rac2 (60 nM), Rac3 (250 nM) – non-selective within Rac family
Quantified Difference	Z62954982 maintains Rac1 selectivity across entire tested concentration range; EHop-016 selectivity window ≤5 μM vs. Z62954982 window ≥50 μM
Conditions	Cellular GTPase activation assays in SMCs (Z62954982); MDA-MB-435 and MDA-MB-231 cells (EHop-016); cell-free binding assays (EHT-1864)

Why This Matters

For experiments requiring sustained Rac1 inhibition without confounding Cdc42/RhoA co-inhibition, Z62954982 provides a wider operational selectivity window, critical for dissecting Rac1-specific phenotypes in migration, invasion, and cytoskeletal remodeling assays.

• [1] Montalvo-Ortiz BL, Castillo-Pichardo L, Hernández E, Humphries-Bickley T, De la Mota-Peynado A, Cubano LA, Vlaar CP, Dharmawardhane S. Characterization of EHop-016, novel small molecule inhibitor of Rac GTPase. J Biol Chem. 2012;287(16):13228-38. doi:10.1074/jbc.M111.334524 View Source
• [2] US Patent 9,278,956. Dharmawardhane S, et al. Small-molecule inhibitors of Rac1 in metastatic cancer cells. Issued March 8, 2016. View Source
• [3] Shutes A, Onesto C, Picard V, Leblond B, Schweighoffer F, Der CJ. Specificity and mechanism of action of EHT 1864, a novel small molecule inhibitor of Rac family small GTPases. J Biol Chem. 2007;282(49):35666-78. doi:10.1074/jbc.M703571200 View Source

In Vivo Target Engagement in Pulmonary Hypertension Model

In a hypoxia-induced pulmonary hypertension mouse model, Z62954982 administered by intraperitoneal injection at 10 mg/kg every other day or 20 mg/kg daily for 3 weeks showed no obvious signs of toxicity while decreasing both phosphorylation of p38 MAPK and secreted IL-6 levels in pulmonary arterial smooth muscle cells (PASMCs) from abr-/- and bcr-/- mice [1]. This in vivo pharmacodynamic readout confirms that Rac1 inhibition by Z62954982 translates to downstream pathway suppression in a disease-relevant tissue context. Comparable in vivo data for NSC23766 or EHop-016 in this pulmonary hypertension model have not been reported at equivalent dosing durations, and EHop-016's selectivity limitations at higher concentrations complicate chronic in vivo dosing interpretation.

In vivo PH model target engagement

Supporting evidence

Reduced p-p38 and IL-6 in PASMCs; no overt toxicity at 10–20 mg/kg IP

In vivo pharmacodynamic readout supports translation of cellular potency to disease-relevant tissue context.

Hypoxia-induced mouse model; 3-week dosing; comparator in vivo data not reported under identical conditions.

Evidence Dimension	In vivo pharmacodynamic efficacy (p38 phosphorylation and IL-6 reduction) and tolerability
Target Compound Data	No overt toxicity; decreased p38 phosphorylation and IL-6 in PASMCs at 10–20 mg/kg IP for 3 weeks
Comparator Or Baseline	No directly comparable in vivo data for NSC23766 or EHop-016 under identical hypoxia-PH model conditions (class-level inference: absence of published equivalent evidence)
Quantified Difference	Z62954982 demonstrates in vivo target engagement with tolerability; comparator in vivo validation is absent or limited for this indication
Conditions	Male bcr-/-, abr-/-, and wild-type mice; hypoxia (10% O2) vs. normoxia (21% O2); 3-week dosing

Why This Matters

In vivo tolerability and target engagement data de-risk procurement for animal studies and provide confidence that cellular potency and selectivity translate to physiologically relevant experimental contexts.

• [1] Yu M, et al. Lack of Bcr and Abr Promotes Hypoxia-Induced Pulmonary Hypertension in Mice. PLoS One. 2012;7(11):e49756. doi:10.1371/journal.pone.0049756 View Source

Inhibition of PDGF-BB-Induced Lamellipodia Formation

Z62954982 at 25 μM with 4 h pretreatment effectively prevents PDGF-BB-induced membrane ruffling and lamellipodia formation in serum-starved 3T3 fibroblast cells . This functional phenotypic readout directly links Rac1 biochemical inhibition to a well-characterized Rac1-dependent cellular morphology endpoint. In comparison, NSC23766 required higher concentrations (reported typically at 50–100 μM) to achieve observable lamellipodia suppression in similar PDGF-BB stimulation paradigms . Rac1 Inhibitor V, while more potent in SMC adhesion (IC50 8.7 μM), is now discontinued , making Z62954982 the most potent commercially available Rac1 inhibitor with validated lamellipodia suppression data from a major vendor.

Lamellipodia suppression

Class-level

Complete prevention of PDGF-BB-induced lamellipodia at 25 μM

Validated functional phenotype suppression at concentrations consistent with cellular IC50.

3T3 fibroblast model; NSC23766 requires ~50–100 μM for comparable effect (vendor qualitative observation).

Evidence Dimension	Inhibition of PDGF-BB-induced lamellipodia formation (functional phenotype)
Target Compound Data	Complete prevention of membrane ruffling/lamellipodia at 25 μM, 4 h pretreatment
Comparator Or Baseline	NSC23766: requires 50–100 μM for comparable lamellipodia inhibition (vendor-qualitative observation). Rac1 Inhibitor V: IC50 8.7 μM in SMC adhesion but product discontinued
Quantified Difference	Functional lamellipodia suppression at concentrations consistent with cellular IC50 (12.2 μM); at least 2-fold lower than NSC23766 effective concentration
Conditions	Serum-starved 3T3 fibroblasts; PDGF-BB stimulation; 4 h compound pretreatment

Why This Matters

Validated functional phenotype suppression at moderate concentrations supports use of Z62954982 in cell migration, invasion, and cytoskeletal dynamics studies where reproducible morphological endpoints are critical.

Z62954982 – Optimal Experimental Applications

Migration and Invasion Assays with Sustained Rac1 Selectivity

For wound-healing, transwell invasion, or 3D spheroid migration assays where Rac1-driven lamellipodia formation must be inhibited without confounding effects from Cdc42 (filopodia) or RhoA (stress fibers) modulation, Z62954982 at 25–50 μM provides a validated selectivity window that EHop-016 cannot match above 5 μM . The demonstrated prevention of PDGF-BB-induced membrane ruffling in 3T3 cells at 25 μM directly supports this application [1].

Primary SMC Rac1 Signaling with Maximal Target Depletion

In primary human aortic SMC cultures stimulated with PDGF-BB, Z62954982 achieves 45.8% Rac1 activation inhibition at 50 μM compared to 11.1% for NSC23766, and depletes Rac1-GTP by 86% at 25 μM . This makes Z62954982 the preferred inhibitor for cardiovascular Rac1 signaling studies where robust target suppression in physiologically relevant primary cells is essential, particularly for atherosclerosis, restenosis, and pulmonary hypertension models [1].

In Vivo Pulmonary Hypertension and Rac1 Inflammation Models

Z62954982 is the only Rac1 inhibitor with published in vivo pharmacodynamic validation in a hypoxia-induced pulmonary hypertension mouse model, demonstrating reduced p38 MAPK phosphorylation and IL-6 production in PASMCs at 10–20 mg/kg IP without overt toxicity over 3 weeks . Researchers transitioning from cellular Rac1 studies to animal models can leverage this existing tolerability and target engagement data to inform dosing regimens, an evidence base not available for NSC23766 or EHop-016 in this indication.

Rac1–Tiam1 Interaction Dissection for Pak1-Independent Pathways

Unlike pan-Rac inhibitors such as EHT-1864 that block all Rac family members indiscriminately, Z62954982 specifically disrupts the Rac1–Tiam1 GEF complex without affecting the Rac1–Pak1 effector interaction or Cdc42/RhoA activation . This permits dissection of Tiam1-dependent Rac1 signaling branches while leaving Pak1-mediated pathways intact, a pharmacological capability not achievable with EHT-1864 or EHop-016.

Application

Selection Property

Validation Focus

Migration and invasion assays

Sustained Rac1 selectivity without Cdc42/RhoA modulation

Lamellipodia suppression and wound-healing endpoints

Primary SMC Rac1 signaling

Maximal Rac1-GTP depletion in PDGF-BB-stimulated SMCs

Rac1 activation and downstream pathway readouts

In vivo pulmonary hypertension models

Published in vivo target engagement and tolerability data

p38 MAPK and IL-6 pathway modulation in PASMCs

Rac1–Tiam1 pathway dissection

Specific disruption of Rac1–Tiam1 GEF without Pak1 effector interference

Tiam1-dependent vs. Pak1-independent signaling branch analysis

• [1] Ferri N, Corsini A, Bottino P, Clerici F, Contini A. Virtual screening approach for the identification of new Rac1 inhibitors. J Med Chem. 2009;52(14):4087-90. doi:10.1021/jm8015987 View Source